Cas no 87456-40-4 (1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-)

• Product Name: 1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
• CAS No: 87456-40-4
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 2810084
• PubChem ID: 11483973
• Update Time: 2025-04-21

1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
• DTXSID50467407
• 87456-40-4
• SCHEMBL6230138

• Inchi： 1S/C17H18O4S/c1-13-9-11-15(12-10-13)22(19,20)21-17(2,3)16(18)14-7-5-4-6-8-14/h4-12H,1-3H3
• InChI Key： PQHRIORWLWVVEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.09258022Da
• Monoisotopic Mass: 318.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.8Ų